2-bromo-N-(2,2-dimethoxyethyl)-4-nitroaniline

• IUPAC Name: 2-bromo-N-(2,2-dimethoxyethyl)-4-nitroaniline
• InChI: InChI=1S/C10H13BrN2O4/c1-16-10(17-2)6-12-9-4-3-7(13(14)15)5-8(9)11/h3-5,10,12H,6H2,1-2H3
• InChI Key: PUCMTYJCAKEHIE-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC1=C(C=C(C=C1)[N+](=O)[O-])Br)OC
• Molecular Formula: C10H13BrN2O4
• Molecular Weight: 305.12 g/mol

Description

2-Bromo-N-(2,2-dimethoxyethyl)-4-nitroaniline, also known as BDMN, is an organic compound used in a variety of scientific research applications. It is a brominated derivative of 4-nitroaniline, and is often used as a building block in organic synthesis. BDMN is a versatile compound that has many properties that make it useful in a wide range of scientific research applications.

Scientific Research Applications

Synthetic Technologies and Organic Synthesis Applications

Compounds related to 2-bromo-N-(2,2-dimethoxyethyl)-4-nitroaniline serve as crucial intermediates in the synthesis of complex organic molecules. For instance, N,N-Dimethyl-4-nitrobenzylamine , a related compound, is widely used in the fields of medicine, pesticides, and chemical synthesis. It exemplifies the utility of nitroaniline derivatives in organic synthesis, providing a pathway to various bioactive molecules and industrial chemicals through efficient and environmentally friendly processes (Wang Ling-ya, 2015).

Crystal Structure and Polarized Vibrational Spectra

The study of the crystal structure and vibrational spectra of related compounds, such as 2-bromo-4-nitropyridine N-oxide , offers insights into the physical properties that could influence their application in materials science. These analyses help understand intermolecular interactions, molecular orientations, and the impact of substituents on molecular behavior, which are crucial for designing materials with specific optical or electronic properties (J. Hanuza et al., 2002).

Potential Applications in Energy Harvesting and Emission Devices

N,N-Dimethyl-4-nitroaniline derivatives have been explored for their piezoelectric and optical properties, making them promising candidates for energy harvesting and emission applications. For example, the integration of piezoelectric organic superplastic crystals into poly-L-lactic acid polymer microfibers resulted in hybrid systems with high piezoelectric output and solid-state blue fluorescence. This demonstrates the potential of such materials in developing flexible, mechanically strong devices capable of energy conversion and light emission, offering avenues for advancements in wearable electronics and organic LEDs (Rosa M F Baptista et al., 2022).